1. Home
  2. Product
  3. 3,4-Dihydroxy-9,10-secoandrosta-1,3,5(10)-triene-9,17-dione
3,4-Dihydroxy-9,10-secoandrosta-1,3,5(10)-triene-9,17-dione 3,4-Dihydroxy-9,10-secoandrosta-1,3,5(10)-triene-9,17-dione 3,4-dihydroxy-9,10-secoandrosta-1,3,5(10)-triene-9,17-dione is a seco-androstane that is 9,10-secoandrostane which is substituted by oxo groups at positions 9 and 17 and in which the A-ring is aromatic and bears hydroxy groups at positions 3 and 4.
Brand Name: Vulcanchem
CAS No.: 2168-61-8
VCID: VC20848607
InChI: InChI=1S/C19H24O4/c1-11-3-7-16(21)18(23)12(11)4-5-13-14-6-8-17(22)19(14,2)10-9-15(13)20/h3,7,13-14,21,23H,4-6,8-10H2,1-2H3/t13-,14-,19-/m0/s1
SMILES: CC1=C(C(=C(C=C1)O)O)CCC2C3CCC(=O)C3(CCC2=O)C
Molecular Formula: C19H24O4
Molecular Weight: 316.4 g/mol

3,4-Dihydroxy-9,10-secoandrosta-1,3,5(10)-triene-9,17-dione

CAS No.: 2168-61-8

Cat. No.: VC20848607

Molecular Formula: C19H24O4

Molecular Weight: 316.4 g/mol

* For research use only. Not for human or veterinary use.

3,4-Dihydroxy-9,10-secoandrosta-1,3,5(10)-triene-9,17-dione - 2168-61-8

Specification

Description 3,4-dihydroxy-9,10-secoandrosta-1,3,5(10)-triene-9,17-dione is a seco-androstane that is 9,10-secoandrostane which is substituted by oxo groups at positions 9 and 17 and in which the A-ring is aromatic and bears hydroxy groups at positions 3 and 4.
CAS No. 2168-61-8
Molecular Formula C19H24O4
Molecular Weight 316.4 g/mol
IUPAC Name (3aS,4S,7aS)-4-[2-(2,3-dihydroxy-6-methylphenyl)ethyl]-7a-methyl-2,3,3a,4,6,7-hexahydroindene-1,5-dione
Standard InChI InChI=1S/C19H24O4/c1-11-3-7-16(21)18(23)12(11)4-5-13-14-6-8-17(22)19(14,2)10-9-15(13)20/h3,7,13-14,21,23H,4-6,8-10H2,1-2H3/t13-,14-,19-/m0/s1
Standard InChI Key YUHVBHDSVLKFNI-NJSLBKSFSA-N
Isomeric SMILES CC1=C(C(=C(C=C1)O)O)CC[C@H]2[C@@H]3CCC(=O)[C@]3(CCC2=O)C
SMILES CC1=C(C(=C(C=C1)O)O)CCC2C3CCC(=O)C3(CCC2=O)C
Canonical SMILES CC1=C(C(=C(C=C1)O)O)CCC2C3CCC(=O)C3(CCC2=O)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19